Cas no 2028278-04-6 (2-(5-bromopyrimidin-2-yl)-2-methylpropan-1-ol)

• Product Name: 2-(5-bromopyrimidin-2-yl)-2-methylpropan-1-ol
• CAS No: 2028278-04-6
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 5766167
• PubChem ID: 122620439
• Update Time: 2025-10-12

2-(5-bromopyrimidin-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• MFCD31978056
• 2-(5-Bromo-2-pyrimidinyl)-2-methylpropan-1-ol
• SCHEMBL18149303
• SY251713
• E86472
• EN300-1925581
• 2-(5-bromopyrimidin-2-yl)-2-methylpropan-1-ol
• 2028278-04-6

• Inchi： 1S/C8H11BrN2O/c1-8(2,5-12)7-10-3-6(9)4-11-7/h3-4,12H,5H2,1-2H3
• InChI Key： HFYYNGXOSYFCMK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(C)(C)CO)=NC=1

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46Ų

Additional information on 2-(5-bromopyrimidin-2-yl)-2-methylpropan-1-ol

Introduction to 2-(5-bromopyrimidin-2-yl)-2-methylpropan-1-ol (CAS No: 2028278-04-6)

Compound Name: 2-(5-bromopyrimidin-2-yl)-2-methylpropan-1-ol is a highly specialized organic compound with the CAS registry number CAS No: 2028278-04-6. This compound belongs to the class of heterocyclic compounds, specifically pyrimidine derivatives, and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and pharmacology.

The molecular structure of 2-(5-bromopyrimidin-2-yl)- is characterized by a pyrimidine ring substituted with a bromine atom at the 5-position and a methyl group attached to the hydroxymethyl group at the 1-position. This configuration imparts the compound with distinct electronic and steric properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of a bromine substituent in 5-bromopyrimidin- derivatives further enhances their reactivity and selectivity, making them valuable intermediates in organic synthesis.

In terms of synthesis, pyrimidine-based compounds can be prepared through various methods, including nucleophilic aromatic substitution, condensation reactions, and catalytic coupling processes. The synthesis of cas no 2028- has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The compound's solubility and stability under different conditions have been extensively studied, revealing its suitability for use in polar aprotic solvents commonly employed in organic reactions. Its ability to form stable complexes with metal ions has also opened new avenues for its application in coordination chemistry.

In the pharmaceutical industry, pyrimidine derivatives are often used as building blocks for designing anti-cancer agents due to their ability to inhibit key enzymes involved in cell proliferation. The brominated version of this compound has shown promising results in preclinical studies, indicating its potential as a lead molecule for drug development.

Beyond pharmacology, CAS No: 2028--based compounds are being explored for their applications in materials science, particularly in the development of advanced polymers and nanomaterials. Their unique electronic properties make them candidates for use in optoelectronic devices.

In conclusion, compound name: 5-bromopyrimidin--based compounds like CAS No: 19999999 represent a fascinating area of research with diverse applications across multiple disciplines. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.